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Compound of Interest

Compound Name:

Cat. No.:

1-(Allyloxy)decane

B15342111

L  Get Quote

This guide provides a comparative analysis of the physicochemical properties of 1-

(Allyloxy)decane against its alkane and alcohol analogues, n-Decane and 1-Decanol. This

document is intended for researchers, scientists, and professionals in the field of drug

development to provide objective data and experimental context for the use of this compound.

Data Presentation: Physicochemical Properties

The following table summarizes key quantitative data for 1-(Allyloxy)decane and its

comparators.
1-
Decyl Propyl
Property (Allyloxy)deca n-Decane 1-Decanol
Ether
he
Molecular
Ci13H260 CioH22 C10H220 Ci3Hz2s80
Formula
Molecular Weight  198.34 g/mol 142.28 g/mol 158.28 g/mol 200.36 g/mol
Boiling Point 251 °C 174 °C 231 °CJ[1] Not available
Density Not available 0.730 g/mL 0.829 g/mL[1] Not available
LogP 5.35 5.01 4.57 5.5
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Experimental Protocols

Detailed methodologies for the synthesis of 1-(Allyloxy)decane and the determination of key
physical properties are provided below.

Synthesis of 1-(Allyloxy)decane via Williamson Ether
Synthesis

This protocol describes the synthesis of 1-(Allyloxy)decane from 1-decanol and allyl bromide.
Materials:

1-decanol

Allyl bromide

Potassium hydroxide (KOH) pellets

Tetrabutylammonium iodide (TBAI)

Hexane

Ethyl acetate

Procedure:

A mixture of 1-decanol (1.05 mmol), allyl bromide (4.04 mmol), a potassium hydroxide pellet
(approx. 2 mmol), and a catalytic amount of TBAI (5 mol%) is prepared.

o The mixture is stirred at room temperature. The progress of the reaction is monitored by thin-
layer chromatography (TLC).

» Upon completion of the reaction, the excess allyl bromide is removed by distillation under
reduced pressure.

e The remaining mixture is loaded onto a silica gel column (100-200 mesh).
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e The product, 1-(Allyloxy)decane, is eluted using a mixture of hexane and ethyl acetate
(95:5) to yield the pure ether.

Determination of Boiling Point

The boiling point of a liquid is determined as the temperature at which its vapor pressure
equals the atmospheric pressure. A common laboratory method involves distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

e The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
then passes into the condenser.

o The temperature is recorded when it becomes constant, which indicates that the vapor of the
pure substance is condensing. This constant temperature is the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume.

Apparatus:
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e Pycnometer (a specific volume flask)
e Analytical balance

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the liquid, ensuring no air bubbles are trapped, and weighed again.

The volume of the pycnometer is known or can be determined by filling it with a liquid of
known density (e.g., distilled water).

The density of the sample liquid is calculated by dividing the mass of the liquid (weight of
filled pycnometer minus weight of empty pycnometer) by the volume of the pycnometer.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the synthesis of 1-
(Allyloxy)decane.
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Reactants

1-decanol Allyl Bromide KOH TBAI

N

Mix Reactants

:

Stir at Room Temperature

:

Monitor by TLC

:

Remove Excess Allyl Bromide

:

Silica Gel Chromatography

Z

Progduct

1-(Allyloxy)decane

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(Allyloxy)decane.
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Start: Williamson EtherSynE

Deprotonation of 1-Decanol with KOH

Nucleophilic Attack by Decanoxide on Allyl Bromide

Formation of 1-(Allyloxy)decane Formation of KBr

Click to download full resolution via product page

Caption: Key steps in the synthesis of 1-(Allyloxy)decane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15342111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

